N-(4-tert-butylbenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-6-methyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C26H29NO5S
• Molecular Weight: 467.6 g/mol
• IUPAC Name: N-[(4-tert-butylphenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-6-methyl-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C26H29NO5S/c1-17-5-10-23-21(13-17)22(28)14-24(32-23)25(29)27(20-11-12-33(30,31)16-20)15-18-6-8-19(9-7-18)26(2,3)4/h5-10,13-14,20H,11-12,15-16H2,1-4H3
• InChI Key: NYBYTPJCYJOSKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=CC2=O)C(=O)N(CC3=CC=C(C=C3)C(C)(C)C)C4CCS(=O)(=O)C4

Description

N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE involves multiple steps, each requiring specific reagents and conditions. One common synthetic route includes the following steps:

Formation of the chromene core: This step involves the cyclization of a suitable precursor to form the 4H-chromene structure.

Introduction of the oxo and carboxamide groups: This step involves the functionalization of the chromene core to introduce the oxo and carboxamide groups.

Attachment of the thiolan ring: This step involves the formation of the thiolan ring and its attachment to the chromene core.

Introduction of the tert-butylphenyl group:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of automated reactors, continuous flow systems, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional oxo groups or to modify existing functional groups.

Reduction: The compound can be reduced to remove oxo groups or to modify the thiolan ring.

Substitution: The compound can undergo substitution reactions to replace specific functional groups with others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). Reaction conditions typically involve controlled temperatures, specific solvents, and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield additional oxo-functionalized derivatives, while reduction may yield reduced forms of the compound with modified thiolan rings.

Scientific Research Applications

N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations and modifications.

Biology: The compound may have potential as a biochemical probe or as a lead compound for the development of new drugs. Its interactions with biological molecules can be studied to understand its mechanism of action.

Medicine: The compound may have therapeutic potential due to its unique structure and functional groups. It can be investigated for its effects on various biological pathways and targets.

Industry: The compound can be used in the development of new materials or as a catalyst in specific industrial processes.

Mechanism of Action

The mechanism of action of N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to and modulate the activity of various enzymes and receptors. This can lead to changes in cellular signaling pathways, gene expression, and other biological processes.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other chromene derivatives, thiolan-containing compounds, and carboxamide-functionalized molecules. Examples include:

Chromene derivatives: Compounds with similar chromene cores but different functional groups.

Thiolan-containing compounds: Compounds with thiolan rings but different core structures.

Carboxamide-functionalized molecules: Compounds with carboxamide groups but different overall structures.

Uniqueness

N-[(4-TERT-BUTYLPHENYL)METHYL]-N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-6-METHYL-4-OXO-4H-CHROMENE-2-CARBOXAMIDE is unique due to its combination of functional groups and its specific structure. This uniqueness allows it to interact with biological targets in ways that similar compounds may not, making it a valuable compound for research and potential therapeutic applications.